tert-butyl 2-(3-bromophenyl)-2-methylmorpholine-4-carboxylate
Overview
Description
Tert-butyl 2-(3-bromophenyl)-2-methylmorpholine-4-carboxylate: is a chemical compound with a complex structure that includes a bromophenyl group, a morpholine ring, and a carboxylate ester group
Synthetic Routes and Reaction Conditions:
Starting Materials: The synthesis typically begins with 3-bromophenol and tert-butyl acrylate as the primary starting materials.
Reaction Steps: The process involves a series of reactions including esterification, cyclization, and bromination.
Industrial Production Methods: On an industrial scale, the compound is synthesized using optimized reaction conditions to ensure high yield and purity. This often involves the use of catalysts and controlled reaction environments.
Types of Reactions:
Oxidation: The compound can undergo oxidation reactions to form various oxidized products.
Reduction: Reduction reactions can be used to modify the compound's structure.
Substitution: Substitution reactions, particularly at the bromine atom, are common.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).
Reduction: Reducing agents like lithium aluminum hydride (LiAlH₄) are often used.
Substitution: Nucleophiles such as sodium cyanide (NaCN) can be used for substitution reactions.
Major Products Formed:
Oxidation Products: Various carboxylic acids and ketones.
Reduction Products: Alcohols and amines.
Substitution Products: Cyanides and other substituted derivatives.
Scientific Research Applications
Chemistry: The compound is used as an intermediate in the synthesis of more complex molecules. Biology: Medicine: Research is ongoing to explore its use in pharmaceuticals, particularly in the development of new therapeutic agents. Industry: It is used in the production of specialty chemicals and materials.
Mechanism of Action
The compound exerts its effects through specific molecular targets and pathways. The exact mechanism can vary depending on the context in which it is used, but it generally involves interactions with enzymes or receptors that lead to biological responses.
Comparison with Similar Compounds
Tert-butyl 2-(3-chlorophenyl)-2-methylmorpholine-4-carboxylate
Tert-butyl 2-(3-fluorophenyl)-2-methylmorpholine-4-carboxylate
Tert-butyl 2-(3-iodophenyl)-2-methylmorpholine-4-carboxylate
Uniqueness: Compared to its analogs, tert-butyl 2-(3-bromophenyl)-2-methylmorpholine-4-carboxylate has unique reactivity due to the presence of the bromine atom, which can participate in various substitution reactions.
This compound's versatility and potential applications make it a valuable subject of study in various scientific fields. Its unique properties and reactivity profile offer opportunities for innovation in chemistry, biology, medicine, and industry.
Properties
CAS No. |
2758000-61-0 |
|---|---|
Molecular Formula |
C16H22BrNO3 |
Molecular Weight |
356.3 |
Purity |
95 |
Origin of Product |
United States |
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